4,4'-Methylenedianiline

Specification

• Description: 4,4'-Methylenedianiline is an industrial chemical that is not known to occur naturally. It is also commonly known as diaminodiphenylmethane or MDA. It occurs as a colorless to pale yellow solid and has a faint odor. 4,4'-Methylenedianiline is used mainly for making polyurethane foams, which have a variety of uses, such as insulating materials in mailing containers. It is also used for making coating materials, glues, Spandex® fiber, dyes, and rubber.; 4,4'-diaminodiphenylmethane appears as a tan flake or lump solid with a faint fishlike odor. May be toxic by inhalation or ingestion, and may be irritating to skin. Insoluble in water.; 4,4'-diaminodiphenylmethane is an aromatic amine that is diphenylmethane substituted at the 4-position of each benzene ring by an amino group. It has a role as a carcinogenic agent and an allergen. It derives from a hydride of a diphenylmethane.; 4,4'-Methylenedianiline (MDA) is primarily used to produce 4,4'-methylenedianline diisocyanate and other polymeric isocyanates. Acute (short-term) oral and dermal exposure to MDA causes liver damage in humans and animals. MDA can irritate the skin and eyes in humans. No information is available on the chronic (long-term), reproductive, developmental, or carcinogenic effects of MDA in humans. In rats and mice exposed to the dihydrochloride salt of MDA in their drinking water, statistically significant increases in the incidence of several types of tumors, including liver and thyroid tumors, were reported. EPA has not classified MDA for carcinogenicity. The International Agency for Research on Cancer (IARC) has classified MDA as a Group 2B, possible human carcinogen.; 4,4-Methylenedianiline is a yellowish to brownish colored crystalline solid aromatic amine with a faint amine-like odor that is unstable in the presence of light or air and emits toxic fumes of aniline and nitrogen oxides when heated to decomposition. 4,4'-Methylenedianiline is primarily used in industry as a chemical intermediate in the production of 4,4-methylenedianiline diisocyanates and polyisocyanates, but is also used as a cross-linking agent for the determination of tungsten and sulfates, and as a corrosion inhibitor. Exposure to this substance irritates the skin and eyes and causes liver damage. 4,4'-Methylenedianiline is reasonably anticipated to be a human carcinogen. (NCI05); 4,4'-Methylenedianiline can cause cancer according to an independent committee of scientific and health experts.; 4,4'-methylenedianiline belongs to the family of Diphenylmethanes. These are compounds containing a diphenylmethane moiety, which consists of a methane wherein two hydrogen atoms are replaced by two phenyl groups[1].
• CAS No.: 101-77-9
• Molecular Formula: C13H14N2; C13H14N2; NH2C6H4CH2C6H4NH2
• Molecular Weight: 198.26 g/mol
• IUPAC Name: 4-[(4-aminophenyl)methyl]aniline
• Standard InChI: InChI=1S/C13H14N2/c14-12-5-1-10(2-6-12)9-11-3-7-13(15)8-4-11/h1-8H,9,14-15H2
• Standard InChI Key: YBRVSVVVWCFQMG-UHFFFAOYSA-N
• Impurities: 2,4-diaminodiphenylmethane isomer, up to 3%
• SMILES: C1=CC(=CC=C1CC2=CC=C(C=C2)N)N
• Canonical SMILES: C1=CC(=CC=C1CC2=CC=C(C=C2)N)N
• Boiling Point: 748 to 750 °F at 768 mmHg (NTP, 1992); 398 °C; BP: 257 °C at 18 mm Hg; 249-253 °C at 15 mm Hg; 232 °C at 9 mm Hg; at 102kPa: 398-399 °C; 748 °F
• Colorform: Crystals from water or benzene; Tan flakes, lumps, or pearly leaflets from benzene; Plates or needles (water); plates (benzene); Light-brown crystals; Light tan to white crystalline solid
• Flash Point: 430 °F (NTP, 1992); 220 °C; 428 °F (220 °C) (closed cup); 220 °C c.c.; 430 °F; 374 °F
• Melting Point: 197 to 198 °F (NTP, 1992); 92.5 °C; 91.5-92 °C; 198 °F